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Compound of Interest

Compound Name: cis-Hydrindane

Cat. No.: B1200222

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling cis-Hydrindane in a
laboratory setting. Adherence to these procedures is critical for ensuring personnel safety and
mitigating environmental hazards.

Immediate Safety Protocols & Hazard Identification

cis-Hydrindane is a flammable liquid and poses an aspiration hazard.[1][2][3] It is crucial to
handle this chemical with appropriate safety measures to prevent ignition and exposure.

Hazard Classification:

o Flammable Liquid: Category 3[1][2]
o Aspiration Hazard: Category 1[1][2]
Key Precautionary Statements:

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[1]

» Keep container tightly closed.[1]
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e Ground and bond container and receiving equipment.[1]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

e Use non-sparking tools.[1]

o Take action to prevent static discharges.[1]

o Wear protective gloves, protective clothing, eye protection, and face protection.[1]

« If swallowed, immediately call a poison center or doctor. Do NOT induce vomiting.[1]
 In case of fire, use appropriate media to extinguish.[1]

o Store in a well-ventilated place. Keep cool.[1]

o Store locked up.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory to prevent skin and eye
contact, and inhalation.
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Protection Type

Specific Equipment

Rationale and Best Practices

Eye and Face Protection

Chemical safety goggles or a

face shield.

Essential for protecting eyes
from splashes. Standard safety
glasses do not provide

adequate protection.

Hand Protection

Nitrile or Neoprene gloves.

Provides chemical resistance
against aliphatic hydrocarbons.
[4][5] Inspect gloves for any
signs of degradation or
perforation before use.
Dispose of contaminated
gloves immediately and wash
hands thoroughly after

removal.

Body Protection

Flame-retardant and anti-static

laboratory coat.

A fully fastened lab coat
provides a barrier against
accidental spills and potential

ignition.

Respiratory Protection

Use in a well-ventilated area,
preferably within a certified

chemical fume hood.

To minimize the inhalation of
any potential vapors or
aerosols, all handling of the
compound should be
performed within a certified

chemical fume hood.

Foot Protection

Closed-toe shoes.

Protects feet from spills and

falling objects.

Quantitative Data Summary

The following table summarizes key quantitative data for cis-Hydrindane.
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Property Value Source
Molecular Formula CoHise [1114]
Molecular Weight 124.22 g/mol [2]
CAS Number 4551-51-3 [1]
Appearance Colorl.ess' to almost colorless 1]
clear liquid.

Boiling Point 161 °C at 760 mmHg [4]
Melting Point -36.8 °C [4]
Flash Point 37.3°C [4]
Density 0.882 g/cm? [4]

Experimental Protocol: Safe Handling of cis-
Hydrindane in a Synthetic Application

This protocol provides a general workflow for handling cis-Hydrindane, adapted from a
synthetic procedure involving hydrindane structures. This should be adapted to the specifics of
your experimental setup.

Objective: To safely handle and use cis-Hydrindane as a solvent or reagent in a chemical
synthesis.

Materials:

cis-Hydrindane

Appropriate reaction vessel and glassware, oven-dried

Inert gas supply (e.g., Argon or Nitrogen)

Secondary containment

Spill kit for flammable solvents
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Procedure:

e Preparation:

o Ensure the chemical fume hood is certified and functioning correctly.

[¢]

Gather all necessary PPE and inspect it for integrity.

[e]

Set up all glassware in the fume hood, ensuring it is securely clamped.

o

Place all equipment within a secondary containment tray.

[¢]

Ensure a Class B fire extinguisher is accessible.

e Handling and Dispensing:
o Before opening, allow the cis-Hydrindane container to reach room temperature.
o Ground and bond the container before dispensing to prevent static discharge.

o Slowly dispense the required amount of cis-Hydrindane into the reaction vessel under an
inert atmosphere to prevent the accumulation of flammable vapors.

o Keep the main container tightly sealed when not in use.
e Reaction:
o Perform the reaction within the fume hood.
o If heating is required, use a heating mantle or an oil bath. Do not use an open flame.

o Continuously monitor the reaction for any signs of uncontrolled temperature or pressure
changes.

o Work-up and Purification:

o Cool the reaction mixture to room temperature before quenching or extraction.
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o Conduct all liquid-liquid extractions and solvent removal (e.g., rotary evaporation) within
the fume hood.

e Cleanup:
o Decontaminate all work surfaces with an appropriate cleaning agent.
o Carefully remove and dispose of contaminated PPE in a designated waste container.
o Wash hands and any exposed skin thoroughly with soap and water.

Operational and Disposal Plans

A systematic approach to the entire lifecycle of cis-Hydrindane in the laboratory is crucial for
safety and environmental compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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